Cas no 946525-43-5 ([4-(difluoromethyl)phenyl]boronic acid)

[4-(difluoromethyl)phenyl]boronic acid structure
946525-43-5 structure
Product Name:[4-(difluoromethyl)phenyl]boronic acid
CAS No:946525-43-5
MF:C7H7BF2O2
MW:171.937089204788
MDL:MFCD09056705
CID:839799
PubChem ID:20777176
Update Time:2025-11-06

[4-(difluoromethyl)phenyl]boronic acid Chemical and Physical Properties

Names and Identifiers

    • (4-(Difluoromethyl)phenyl)boronic acid
    • [4-(difluoromethyl)phenyl]boronic acid
    • 4-(DIFLUOROMETHYL)BENZENEBORONIC ACID
    • 4-(difluoromethyl)phenylboronic acid
    • 4-Difluoromethyl-phenylboronic acid
    • 4-DifluoroMethylphenylboronic acid
    • BKHBDGFRIWAUKK-UHFFFAOYSA-N
    • 4-Difluoromethylbenzeneboronic acid
    • SBB088560
    • AM87476
    • SY020551
    • AB0064633
    • V9456
    • ST24020497
    • B-[4-(Difluoromethyl)phenyl]boronic acid (ACI)
    • EN300-316482
    • 946525-43-5
    • DTXSID50609749
    • (4-difluoromethylphenyl)boronic acid
    • SCHEMBL1714193
    • 4-Difluoromethyl-phenylboronic acid, AldrichCPR
    • F11390
    • Z1201624950
    • AKOS006344022
    • CS-0030626
    • 4-borono-alpha,alpha-difluorotoluene, 4-boronobenzal fluoride
    • (4-(Difluoromethyl)phenyl)boronicacid
    • MFCD09056705
    • DB-349193
    • GS-6343
    • MDL： MFCD09056705
    • Inchi： 1S/C7H7BF2O2/c9-7(10)5-1-3-6(4-2-5)8(11)12/h1-4,7,11-12H
    • InChI Key： BKHBDGFRIWAUKK-UHFFFAOYSA-N
    • SMILES： FC(C1C=CC(B(O)O)=CC=1)F

Computed Properties

  • Exact Mass: 172.05100
  • Monoisotopic Mass: 172.0507160g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 135
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5

Experimental Properties

  • Density: 1.27
  • Boiling Point: 287 ºC
  • Flash Point: 127 ºC
  • PSA: 40.46000
  • LogP: 0.30400

[4-(difluoromethyl)phenyl]boronic acid Security Information

  • Signal Word：Warning
  • Hazard Statement： H319
  • Warning Statement： P305+P351+P338
  • Storage Condition：Inert atmosphere,2-8°C

[4-(difluoromethyl)phenyl]boronic acid Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

[4-(difluoromethyl)phenyl]boronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM132412-100mg
(4-(Difluoromethyl)phenyl)boronic acid
 946525-43-5 95+%
100mg
 $75 2021-08-05
Chemenu
CM132412-250mg
(4-(Difluoromethyl)phenyl)boronic acid
 946525-43-5 95+%
250mg
 $119 2021-08-05
Chemenu
CM132412-1g
(4-(Difluoromethyl)phenyl)boronic acid
 946525-43-5 95+%
1g
 $297 2021-08-05
Chemenu
CM132412-5g
(4-(Difluoromethyl)phenyl)boronic acid
 946525-43-5 95+%
5g
 $787 2021-08-05
Ambeed
A166770-100mg
(4-(Difluoromethyl)phenyl)boronic acid
 946525-43-5 97%
100mg
 $12.0 2025-04-14
Ambeed
A166770-250mg
(4-(Difluoromethyl)phenyl)boronic acid
 946525-43-5 97%
250mg
 $15.0 2025-04-14
Ambeed
A166770-1g
(4-(Difluoromethyl)phenyl)boronic acid
 946525-43-5 97%
1g
 $28.0 2025-04-14
Ambeed
A166770-5g
(4-(Difluoromethyl)phenyl)boronic acid
 946525-43-5 97%
5g
 $99.0 2025-04-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-VE280-200mg
[4-(difluoromethyl)phenyl]boronic acid
 946525-43-5 97%
200mg
 264.0CNY 2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-VE280-50mg
[4-(difluoromethyl)phenyl]boronic acid
 946525-43-5 97%
50mg
 132.0CNY 2021-08-04

[4-(difluoromethyl)phenyl]boronic acid Production Method

Production Method 1

15164-44-0 15164-44-0
946525-43-5 946525-43-5
Reaction Conditions
1.1 Reagents: (Diethylamino)sulfur trifluoride Solvents: Dichloromethane
1.2 Reagents: Chloro(1-methylethyl)magnesium Solvents: Toluene ,  Tetrahydrofuran ;  rt → -70 °C; 30 min, -70 °C
1.3 Reagents: Trimethyl borate ;  -70 °C → -20 °C
1.4 Reagents: Hydrochloric acid Solvents: Water ;  -20 °C → rt
Reference
Glucopyranosyl-substituted benzonitrile derivatives, pharmaceutical compositions containing such compounds, their use and process for their manufacture
, World Intellectual Property Organization, , ,

Production Method 2

15164-44-0 15164-44-0
946525-43-5 946525-43-5
Reaction Conditions
1.1 Reagents: (Diethylamino)sulfur trifluoride Solvents: Dichloromethane
1.2 Reagents: Chloro(1-methylethyl)magnesium Solvents: Toluene ,  Tetrahydrofuran ,  Hexane ;  rt → -70 °C; 30 min, -70 °C
1.3 Reagents: Trimethyl borate ,  Hydrochloric acid Solvents: Water ;  -70 °C → -20 °C; -20 °C → rt
Reference
Process for the preparation of glucopyranosyl-substituted benzonitriles for use as therapeutic agents treating metabolic disorders
, United States, , ,

[4-(difluoromethyl)phenyl]boronic acid Raw materials

[4-(difluoromethyl)phenyl]boronic acid Preparation Products

[4-(difluoromethyl)phenyl]boronic acid Related Literature

946525-43-5 ([4-(difluoromethyl)phenyl]boronic acid) Related Products

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.